4-Ethyloctanoic acid
4-Ethyloctanoic acid
4-Ethyloctanoic acid is a medium-chain fatty acid.
Brand Name:
Vulcanchem
CAS No.:
16493-80-4
VCID:
VC21094879
InChI:
InChI=1S/C10H20O2/c1-3-5-6-9(4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
SMILES:
CCCCC(CC)CCC(=O)O
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
4-Ethyloctanoic acid
CAS No.: 16493-80-4
Cat. No.: VC21094879
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Ethyloctanoic acid is a medium-chain fatty acid. |
|---|---|
| CAS No. | 16493-80-4 |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | 4-ethyloctanoic acid |
| Standard InChI | InChI=1S/C10H20O2/c1-3-5-6-9(4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12) |
| Standard InChI Key | PWKJMPFEQOHBAC-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)CCC(=O)O |
| Canonical SMILES | CCCCC(CC)CCC(=O)O |
| Boiling Point | 110.00 °C. @ 1.00 mm Hg |
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